Cas no 863868-35-3 (1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronic ester derivative featuring a benzene core functionalized with two nitrile groups and a pinacol boronate moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stable boronate group and electron-withdrawing nitrile substituents. The presence of nitrile groups enhances reactivity in nucleophilic substitution and metal-catalyzed transformations. Its high purity and stability under ambient conditions make it suitable for pharmaceutical and materials science applications. The structural design allows for selective functionalization, enabling precise modifications in complex molecular frameworks.

1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

863868-35-3 structure

Product Name:1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:863868-35-3

MF:C₁₄H₁₅BN₂O₂

MW:254.092103242874

CID:1849368

Update Time:2025-10-16

1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1,3-Benzenedicarbonitrile, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- Inchi： 1S/C14H15BN2O2/c1-13(2)14(3,4)19-15(18-13)12-6-5-10(8-16)7-11(12)9-17/h5-7H,1-4H3
- InChI Key： KJXDOCVYTWZFRJ-UHFFFAOYSA-N
- SMILES： C1(C#N)=CC=C(B2OC(C)(C)C(C)(C)O2)C(C#N)=C1

1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

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